2,5-dichloro-N-(4-methoxybenzo[d]thiazol-2-yl)thiophene-3-carboxamide

• IUPAC Name: 2,5-dichloro-N-(4-methoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide
• InChI: InChI=1S/C13H8Cl2N2O2S2/c1-19-7-3-2-4-8-10(7)16-13(20-8)17-12(18)6-5-9(14)21-11(6)15/h2-5H,1H3,(H,16,17,18)
• InChI Key: JWQAQRSANVCMQP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=C(SC(=C3)Cl)Cl
• Molecular Formula: C13H8Cl2N2O2S2
• Molecular Weight: 359.3 g/mol

Description

Thiazoles are a class of organic compounds that contain a five-membered aromatic ring with one sulfur atom and one nitrogen atom. They are a key structural component in a variety of natural products and synthetic compounds with diverse biological activities.

Synthesis Analysis

The synthesis of thiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The chemical shift of the ring proton and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is −38 °C.

Scientific Research Applications

Antimicrobial Agents

This compound has shown potential as an antimicrobial agent. Its structure, which includes both benzothiazole and thiophene moieties, is known to exhibit significant antimicrobial activity. .

Anticancer Research

The benzothiazole ring system is a core structure in many anticancer agents. Studies have demonstrated that derivatives of benzothiazole can induce apoptosis in cancer cells. .

Anti-inflammatory Applications

Compounds containing benzothiazole and thiophene rings have been explored for their anti-inflammatory properties. This specific compound could potentially inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation. .

Mechanism of Action

Thiazoles have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.

Future Directions

Thiazoles continue to attract great interest in industry as well as academia due to their wide range of therapeutic properties. The synthesis and characterization of novel thiazole moieties with wider therapeutic activity is a topic of interest for medicinal chemists.